5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular weight of 5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid is 273.07 . Its IUPAC name is 5-(3,5-dichlorophenoxy)-2-furoic acid . The InChI code is 1S/C11H6Cl2O4/c12-6-3-7(13)5-8(4-6)16-10-2-1-9(17-10)11(14)15/h1-5H,(H,14,15) .Physical And Chemical Properties Analysis
5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid is a solid at ambient temperature .Scientific Research Applications
Synthesis of Bioactive Compounds
5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid: is a valuable precursor in the synthesis of various bioactive molecules. Its structure allows for the introduction of dichlorophenoxy groups into target molecules, which can significantly alter their biological activity. This compound can be used to synthesize potential pharmaceuticals, including those with anti-inflammatory and antimicrobial properties .
Agricultural Chemical Research
In the field of agrochemistry, this compound can be utilized to develop new herbicides and pesticides. The dichlorophenoxy moiety is structurally similar to that found in some commercial herbicides, suggesting that 5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid could serve as a starting point for the design of novel compounds with specific modes of action against target weed or pest species .
Material Science
The furan ring in 5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid makes it a candidate for the creation of new polymeric materials. Researchers can incorporate this compound into polymers to impart unique properties such as increased resistance to degradation or improved thermal stability. This application has implications for the development of sustainable materials and composites .
Catalysis
This compound may also find applications in catalysis, particularly in reactions that require the activation of carboxylic acid groups. Its structure could facilitate the development of catalysts that are more selective or efficient, potentially leading to greener and more cost-effective chemical processes .
Analytical Chemistry
In analytical chemistry, 5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid can be used as a standard or reagent in various chromatographic and spectroscopic methods. Its unique spectral properties allow for its use in the quantification and identification of similar compounds in complex mixtures .
Drug Design and Discovery
The dichlorophenoxy group of this compound can interact with biological targets, making it a useful scaffold in drug discovery. It can be incorporated into small-molecule libraries for high-throughput screening against a range of diseases. Modifications to its structure can lead to the discovery of new lead compounds with therapeutic potential .
Each of these applications demonstrates the versatility and potential of 5-(3,5-Dichlorophenoxy)furan-2-carboxylic acid in scientific research. Its role as a building block in various chemical syntheses and its potential in creating new materials and pharmaceuticals highlight its importance in ongoing scientific endeavors. The information provided is based on the current understanding and available data as of my last update in 2021, supplemented by recent search results .
Safety and Hazards
properties
IUPAC Name |
5-(3,5-dichlorophenoxy)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2O4/c12-6-3-7(13)5-8(4-6)16-10-2-1-9(17-10)11(14)15/h1-5H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPYLPZDZOMBESB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)OC2=CC(=CC(=C2)Cl)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371090 |
Source
|
| Record name | 5-(3,5-dichlorophenoxy)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175277-06-2 |
Source
|
| Record name | 5-(3,5-Dichlorophenoxy)-2-furancarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175277-06-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(3,5-dichlorophenoxy)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371090 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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